2-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C18H19FN2O3
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 2-fluoro-N-[4-(3-methoxypropylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H19FN2O3/c1-24-12-4-11-20-17(22)13-7-9-14(10-8-13)21-18(23)15-5-2-3-6-16(15)19/h2-3,5-10H,4,11-12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: KHWIXYMHHXMSET-UHFFFAOYSA-N
• SMILES: COCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F

Description

2-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research and medicine. It belongs to the class of benzamide derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide involves the inhibition of HDACs. HDACs are enzymes that remove acetyl groups from histones, leading to the repression of gene expression. Inhibition of HDACs by this compound leads to the accumulation of acetylated histones, which in turn leads to the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide have been studied extensively. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide is its specificity towards HDACs. This compound has been shown to selectively inhibit HDACs without affecting other enzymes. However, one of the limitations of this compound is its low solubility in water, which makes it challenging to use in some experiments.

Future Directions

There are several future directions for the research and development of 2-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide. One of the directions is to develop more potent analogs of this compound with better solubility and bioavailability. Another direction is to explore the use of this compound in combination with other anticancer drugs to enhance their efficacy. Additionally, more studies are needed to understand the molecular mechanisms underlying the anticancer effects of this compound.
Conclusion:
In conclusion, 2-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide is a promising compound with potential applications in cancer research and therapy. Its specificity towards HDACs and its ability to induce cell cycle arrest and apoptosis in cancer cells make it an attractive candidate for further research. However, more studies are needed to fully understand the mechanism of action of this compound and to develop more potent analogs with better solubility and bioavailability.

Synthesis Methods

The synthesis of 2-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide has been reported in the literature using different methods. One of the methods involves the reaction of 2-fluorobenzoyl chloride with 4-aminobenzoic acid in the presence of triethylamine and N,N-dimethylformamide (DMF) to yield the intermediate 2-fluoro-N-(4-aminophenyl)benzamide. This intermediate is then reacted with 3-methoxypropyl isocyanate to produce the final product.

Scientific Research Applications

2-fluoro-N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)benzamide has been used in various scientific research applications. One of the significant applications is in cancer research. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It works by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the progression of cancer.